Cas no 188181-42-2 (Elacytarabine)

Elacytarabine is a liposomal formulation of cytarabine, designed to enhance drug delivery and therapeutic efficacy in the treatment of hematologic malignancies, particularly acute myeloid leukemia (AML). By encapsulating cytarabine within liposomes, elacytarabine improves pharmacokinetics, prolongs circulation time, and facilitates targeted uptake by leukemia cells, thereby reducing systemic toxicity. This formulation addresses limitations associated with conventional cytarabine, such as rapid degradation and short half-life. Elacytarabine demonstrates potential in refractory or relapsed AML cases, offering a promising alternative for patients with poor response to standard therapies. Its optimized delivery mechanism underscores advancements in liposomal technology for oncology applications.

Elacytarabine structure

Product Name:Elacytarabine

CAS No:188181-42-2

MF:C₂₇H₄₅N₃O₆

MW:507.662708044052

CID:831394

Update Time:2025-06-07

Elacytarabine Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecen-1-yl]-β-D-arabinofuranosyl]-
- 2(1H)-Pyrimidinone, 4-amino-1-[5-O-[(9E)-1-oxo-9-octadecenyl]-β-D-arabinofuranosyl]- (9CI)
- CP 4055
- Elacytarabine
- P 4055
- 4-Amino-1-{5-O-[(9E)-9-octadecenoyl]-β-D-arabinofuranosyl}-2(1H)- pyrimidinone
- 4-Amino-1-[5-O-[9(E)-octadecenoyl]-beta-D-arabinofuranosyl]-2(1H)-pyrimidinone
- Elaidic acid-Cytarabine
- P-4055
- ELACYT ELACYTARABINE
- CP-4055
- araC-5' elaidic acid ester
- FLFGNMFWNBOBGE-FNNZEKJRSA-N
- 5'-O-(Elaidoyl) 1-β-D-arabinofuranosylcytosine
- Inchi： 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(31)35-20-21-24(32)25(33)26(36-21)30-19-18-22(28)29-27(30)34/h9-10,18-19,21,24-26,32-33H,2-8,11-17,20H2,1H3,(H2,28,29,34)/b10-9+
- InChI Key： FLFGNMFWNBOBGE-MDZDMXLPSA-N
- SMILES： CCCCCCCC/C=C/CCCCCCCC(OCC1C(O)C(O)C(N2C(=O)N=C(N)C=C2)O1)=O

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 19

Elacytarabine Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Elacytarabine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OA474-20mg	Elacytarabine	188181-42-2	98+%	20mg	1440.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OA474-5mg	Elacytarabine	188181-42-2	98+%	5mg	750CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OA474-10mg	Elacytarabine	188181-42-2	98+%	10mg	1228CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OA474-50mg	Elacytarabine	188181-42-2	98+%	50mg	3596CNY	2021-05-07
MedChemExpress	HY-14941-10mM*1mLinDMSO	Elacytarabine	188181-42-2	≥98.0%	10mM*1mLinDMSO	￥1230	2023-07-26
MedChemExpress	HY-14941-5mg	Elacytarabine	188181-42-2	≥98.0%	5mg	￥1100	2024-04-19
MedChemExpress	HY-14941-10mg	Elacytarabine	188181-42-2	≥98.0%	10mg	￥1900	2024-04-19
MedChemExpress	HY-14941-50mg	Elacytarabine	188181-42-2	≥98.0%	50mg	￥5500	2024-04-19
MedChemExpress	HY-14941-100mg	Elacytarabine	188181-42-2	≥98.0%	100mg	￥9500	2024-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce52606-5mg	Elacytarabine (CP 4055)	188181-42-2	98%	5mg	￥3120.00	2023-09-07